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For Researchers, Scientists, and Drug Development Professionals

Introduction

Myrcenyl acetate is a naturally occurring monoterpene ester valued for its pleasant, fresh, and
slightly floral and citrusy aroma. It is a key component in the fragrance and flavor industries and
is found in various essential oils. Beyond its sensory characteristics, understanding the
chemical properties and structure of myrcenyl acetate is crucial for its application in research,
particularly in the development of new fragrances, and for assessing its potential biological
activities. This technical guide provides a comprehensive overview of the chemical properties,
structure, synthesis, and analysis of myrcenyl acetate, tailored for a scientific audience.

Chemical and Physical Properties

Myrcenyl acetate is a colorless liquid with a characteristic odor.[1][2] Its fundamental chemical
and physical properties are summarized in the table below, providing a quantitative overview
for easy reference and comparison.
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Property Value Reference(s)
(2-methyl-6-methylideneoct-7-

IUPAC Name [3]
en-2-yl) acetate
Myrcenol acetate,

Synonyms Neobergamate, Pseudo linalyl [3]
acetate

CAS Number 1118-39-4 [1]14]

Molecular Formula C12H2002 [11[5]16]

Molecular Weight 196.29 g/mol [51[7]

Appearance Colorless clear liquid [1]
Fresh, clean, citrus, metallic,

Odor [41[6]
pear, lavender, floral complex

- , 256.00 to 257.00 °C @ 760.00

Boiling Point [4]
mm Hg

Density 0.902 - 0.913 g/cm3® @ 20°C [1]

Refractive Index

1.4560 - 1.4610 @ 20°C

[1]

Vapor Pressure

0.0149 mmHg @ 23°C

[6]

Flash Point 82 °C (180 °F) [1]]4]
- Insoluble in water; soluble in
Solubility [1]
alcohol
logP (o/w) 3.4 [6]

Chemical Structure and Isomerism

The chemical structure of myrcenyl acetate is characterized by a ten-carbon backbone

derived from myrcene, with an acetate group attached to a tertiary carbon.

Structure:
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Synthesis of Myrcenyl Acetate

+ HCI Purification —
(Cu catalyst) Myrcene + Sodium Acetate | Crude Myrcenyl (Washing, Distillation) .| Purified Myrcenyl
>

Hydrochloride o Acetate Acetate

Myrcene
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GC-MS Analysis Workflow
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(e.g., Essential Oil)

'

Dilution
(1:100 in Hexane)

'

GC-MS Injection

'

Separation
(Capillary Column)

'

lonization & Fragmentation
(El, 70 eV)

'

Mass Analysis

l

Data Acquisition
(Retention Time, Mass Spectrum)

'

Compound Identification
(Library Search)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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